Cas no 108908-96-9 (2alpha,3alpha-dihydroxyurs-12:20(30)-dien-28-oic acid)
108908-96-9 structure
Product Name:2alpha,3alpha-dihydroxyurs-12:20(30)-dien-28-oic acid
CAS No:108908-96-9
MF:C30H46O4
MW:470.683849811554
CID:2044335
Update Time:2025-04-21
2alpha,3alpha-dihydroxyurs-12:20(30)-dien-28-oic acid Chemical and Physical Properties
Names and Identifiers
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- 2alpha,3alpha-dihydroxyurs-12:20(30)-dien-28-oic acid
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- Inchi： 1S/C30H46O4/c1-17-10-13-30(25(33)34)15-14-28(6)19(23(30)18(17)2)8-9-22-27(5)16-20(31)24(32)26(3,4)21(27)11-12-29(22,28)7/h8,18,20-24,31-32H,1,9-16H2,2-7H3,(H,33,34)
- InChI Key： PYUUJQUMSQBUIN-UHFFFAOYSA-N
- SMILES： CC1C(=C)CCC2(C1C1C(CC2)(C)C2(C(C3(C(CC2)C(C)(C)C(O)C(O)C3)C)CC=1)C)C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 1
2alpha,3alpha-dihydroxyurs-12:20(30)-dien-28-oic acid Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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